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Compound of Interest

Compound Name: 1-(4-Bromophenyl)cyclopropanol

Cat. No.: B188281

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral cyclopropanol moieties are valuable structural motifs in medicinal chemistry and drug
development, often imparting unique conformational constraints and metabolic stability to
bioactive molecules. The 1-arylcyclopropanol scaffold, in particular, serves as a key
intermediate in the synthesis of various pharmaceutical agents. This document provides
detailed application notes and protocols for the asymmetric synthesis of chiral 1-(4-
Bromophenyl)cyclopropanol, a versatile building block for further chemical elaboration.

The described methodology focuses on a catalytic asymmetric Simmons-Smith
cyclopropanation of a silyl enol ether precursor. This approach offers a reliable route to
enantioenriched tertiary cyclopropanols with high stereocontrol. The protocol is designed to be
accessible to researchers with a solid background in synthetic organic chemistry.

Key Features:

» High Enantioselectivity: The protocol is optimized to achieve high enantiomeric excess (ee)
of the target chiral cyclopropanol.

» Reproducible Protocol: Detailed step-by-step instructions are provided to ensure
reproducibility.
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o Versatile Building Block: The synthesized chiral 1-(4-Bromophenyl)cyclopropanol can be
used in a variety of subsequent chemical transformations.

o Clear Analytical Guidance: A protocol for the determination of enantiomeric excess using
chiral High-Performance Liquid Chromatography (HPLC) is included.

Experimental Workflow

The overall synthetic strategy involves two main stages: the preparation of the silyl enol ether
from 4-bromoacetophenone and the subsequent catalytic asymmetric Simmons-Smith
cyclopropanation to yield the chiral product.
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bromophenyl-cyclopropanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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